4-Hydroxy-6-methyl-3-(4-nitrophenyl)acryloyl-2-pyrone

• Molecular Formula: C15H11NO6
• Molecular Weight: 301.25 g/mol
• IUPAC Name: 4-hydroxy-6-methyl-3-[3-(4-nitrophenyl)prop-2-enoyl]pyran-2-one
• InChI: InChI=1S/C15H11NO6/c1-9-8-13(18)14(15(19)22-9)12(17)7-4-10-2-5-11(6-3-10)16(20)21/h2-8,18H,1H3
• InChI Key: FEIGDRCJLPMXIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)O1)C(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-])O

Description

4-Hydroxy-6-methyl-3-(4-nitrophenyl)acryloyl-2-pyrone is a useful research compound. Its molecular formula is C15H11NO6 and its molecular weight is 301.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Nitrobenzaldehyde (4.5 g, 29.7 mmol) and then a number of drops of piperidine were added to a benzene (40 ml) solution of dehydroacetic acid (5.00 g, 29.7 mmol) at room temperature, after which refluxing was performed for 6 hours while eliminating water by azeotropy. The majority of the benzene was distilled of directly, and then the distillation taken to dryness under reduced pressure. Following which, when recrystallization was performed from ethanol, 4-hydroxy-6-methyl-3-(4-nitrophenyl)acryloyl-2-pyrone (7.3 g, 82%) was obtained as orange crystals.